Cas no 54879-74-2 (N-(2,2-dimethoxyethyl)-1-phenylmethanimine)

• Product Name: N-(2,2-dimethoxyethyl)-1-phenylmethanimine
• CAS No: 54879-74-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD08056680
• CID: 1592218
• PubChem ID: 12787404
• Update Time: 2025-07-15

N-(2,2-dimethoxyethyl)-1-phenylmethanimine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-1-phenylmethanimine
• 2,2-dimethoxy-N-(phenylmethylene)-1-ethanamine
• dimethoxyphenylmethyleneethanamine
• CTK6J3347
• MolPort-009-195-627
• SBB091600
• AG-A-24021
• AS-0002
• (2,2-DIMETHOXYETHYL)(PHENYLMETHYLIDENE)AMINE
• MFCD08056680
• Benzylidene 2,2-Dimethoxyethylamine
• AKOS005071685
• 54879-74-2
• (E)-N-(2,2-Dimethoxyethyl)-1-phenylmethanimine
• N-Benzylidene-2,2-dimethoxyethanamine
• (E)-(2,2-dimethoxyethyl)(phenylmethylidene)amine
• BLRLENKSGYQRKH-UHFFFAOYSA-N
• AKOS030240547
• (E)-N-benzylidene-2,2-dimethoxyethanamine
• J-502058
• SCHEMBL14051332
• DTXSID90509850

• MDL： MFCD08056680
• Inchi： 1S/C11H15NO2/c1-13-11(14-2)9-12-8-10-6-4-3-5-7-10/h3-8,11H,9H2,1-2H3/b12-8+
• InChI Key： BLRLENKSGYQRKH-XYOKQWHBSA-N
• SMILES： O(C)C(C/N=C/C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82

N-(2,2-dimethoxyethyl)-1-phenylmethanimine Security Information

• HazardClass：IRRITANT